Cas no 2172328-15-1 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid
• CAS No: 2172328-15-1
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 6050716
• PubChem ID: 165801687
• Update Time: 2025-08-02

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid
• 2172328-15-1
• 2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}acetic acid
• EN300-1480361

• Inchi： 1S/C26H23IN2O5/c1-2-29(14-24(30)31)25(32)16-11-17(27)13-18(12-16)28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,2,14-15H2,1H3,(H,28,33)(H,30,31)
• InChI Key： KJJVKDVMWUVQNI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(N(CC(=O)O)CC)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid

Recent Advances in the Study of 2172328-15-1 and 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic Acid

The chemical compound 2172328-15-1 and its derivative, 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, peptide synthesis, and targeted therapy. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2172328-15-1 as a key intermediate in the synthesis of complex organic molecules. Its structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodine substituent, make it a versatile building block for peptide coupling reactions. The derivative, 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid, has been particularly useful in solid-phase peptide synthesis (SPPS), where it facilitates the efficient incorporation of iodine-labeled amino acids into peptide chains.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid in the development of radiolabeled peptides for positron emission tomography (PET) imaging. The iodine atom in the compound serves as a convenient handle for radioisotope labeling, enabling the non-invasive visualization of biological processes in vivo. This application holds promise for advancing diagnostic imaging and personalized medicine.

Further investigations into the biological activity of these compounds have revealed their potential as modulators of protein-protein interactions (PPIs). Molecular docking studies suggest that 2172328-15-1 and its derivative can bind to specific protein domains, disrupting pathogenic interactions involved in diseases such as cancer and neurodegenerative disorders. These findings open new avenues for the design of small-molecule inhibitors targeting previously undruggable PPIs.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of these compounds. Recent research has focused on improving their solubility, stability, and bioavailability through structural modifications. For instance, the introduction of polyethylene glycol (PEG) linkers has been explored to enhance the water solubility of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid, thereby improving its suitability for therapeutic applications.

In conclusion, the ongoing research on 2172328-15-1 and 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}acetic acid underscores their significance in chemical biology and drug development. Their unique structural features and versatile applications make them valuable tools for advancing both basic research and clinical translation. Future studies are expected to further elucidate their mechanisms of action and explore their potential in novel therapeutic strategies.